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Compound of Interest

Compound Name: Nalidixic Acid

Cat. No.: B1676918 Get Quote

Nalidixic Acid Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information on the stability and storage of nalidixic acid for

laboratory use.

Frequently Asked Questions (FAQs)
Q1: How should I store solid nalidixic acid?

A1: Solid nalidixic acid is stable for at least four years when stored at 4°C.[1] It can also be

stored at room temperature, preferably between 15-30°C, in a dry, well-ventilated place away

from light and strong oxidizing agents.[2][3][4] It is important to keep the container tightly

closed.[2]

Q2: What is the recommended solvent for preparing nalidixic acid stock solutions?

A2: Due to its poor solubility in water (0.1 g/L), nalidixic acid stock solutions are typically

prepared using an alkaline solution or an organic solvent. A common method is to dissolve it in

sodium hydroxide (NaOH) solution. Alternatively, dimethyl sulfoxide (DMSO) or acetonitrile can

be used.

Q3: How do I prepare a stock solution of nalidixic acid using sodium hydroxide?
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A3: To prepare a 30 mg/mL stock solution, you can dissolve 900 mg of nalidixic acid and 360

mg of NaOH in 30 mL of distilled water. The solution should then be filter-sterilized.

Q4: What is the stability of nalidixic acid in different types of solutions?

A4: The stability of nalidixic acid is highly dependent on the storage conditions and the solvent

used.

Aqueous solutions (in NaOH): It is not recommended to store aqueous solutions for more

than one day.

DMSO stock solutions: When stored at -20°C, the solution is stable for up to one month, and

at -80°C, it is stable for up to six months. To prevent degradation from repeated freeze-thaw

cycles, it is advisable to aliquot the stock solution.

Q5: Is nalidixic acid sensitive to light?

A5: Yes, nalidixic acid is light-sensitive. Both the solid form and solutions should be protected

from light.

Troubleshooting Guide
Issue: My nalidixic acid solution has precipitated.

Cause: This is often due to the low solubility of nalidixic acid in neutral or acidic aqueous

solutions. If a stock solution prepared in NaOH is diluted into an acidic buffer, the nalidixic
acid may precipitate out.

Solution:

Ensure the final pH of your working solution is in the alkaline range. The solubility of

nalidixic acid increases with pH.

When diluting a stock solution, add the nalidixic acid stock to the buffer slowly while

stirring to facilitate dissolution.

If using an organic solvent like DMSO for the stock, ensure the final concentration of the

organic solvent in your aqueous medium is low, as high concentrations may be toxic to
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cells and can also lead to precipitation upon dilution.

Issue: I am observing reduced antibacterial activity of my nalidixic acid solution.

Cause: This could be due to degradation of the nalidixic acid. As mentioned, aqueous

solutions are not stable for long periods. Exposure to light can also cause degradation.

Solution:

Always prepare fresh aqueous solutions of nalidixic acid for your experiments.

If using a stock solution stored at -20°C or -80°C, ensure it is within the recommended

storage period (1 month and 6 months, respectively).

Protect your solutions from light by storing them in amber vials or wrapping the containers

in foil.

Data Summary
Table 1: Storage Conditions and Stability of Nalidixic Acid

Form Solvent
Storage
Temperature

Stability Reference

Solid N/A 4°C ≥ 4 years

Solid N/A
Room

Temperature
Stable

Stock Solution DMSO -20°C 1 month

Stock Solution DMSO -80°C 6 months

Aqueous

Solution
0.5 M NaOH

Not

Recommended
≤ 1 day

Table 2: Solubility of Nalidixic Acid in Various Solvents
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Solvent Solubility Reference

Water 0.1 g/L

Acetonitrile ~1 mg/mL

0.5 M NaOH ~50 mg/mL

DMSO 6 mg/mL

Chloroform 20 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 30 mg/mL Nalidixic Acid Stock Solution in NaOH

Materials:

Nalidixic acid powder

Sodium hydroxide (NaOH)

Distilled water (ddH₂O)

Sterile filter (0.22 µm)

Sterile storage tubes

Procedure:

Weigh out 900 mg of nalidixic acid and 360 mg of NaOH.

Add the powders to a sterile container.

Add 30 mL of ddH₂O.

Mix thoroughly until both the nalidixic acid and NaOH are completely dissolved. Gentle

warming may be applied if necessary.

Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile container.
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Aliquot the sterilized stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C for up to one month.
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Caption: Factors influencing the stability of nalidixic acid.
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Caption: Troubleshooting workflow for common nalidixic acid issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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